Cas no 14632-85-0 (2-bromo-4-fluorobenzoic Acid)
2-bromo-4-fluorobenzoic Acid structure
Product Name:2-bromo-4-fluorobenzoic Acid
CAS No:14632-85-0
MF:C7H4BrFO2
MW:219.007864952087
CID:1317353
PubChem ID:1268169
Update Time:2025-04-20
2-bromo-4-fluorobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-fluorobenzoic Acid
- A16215
- DTXSID00905622
- W-200628
- 2-Bromo-4-fluorobenzoicacid
- Z104509888
- NS00015543
- TD1032
- 1006-41-3
- NCGC00338205-01
- AKOS001286432
- SY011499
- 4-fluoro-2-bromo benzoic acid
- BENZOIC ACID, 2-BROMO-4-FLUORO-
- BP-12167
- DB-005198
- RRKPMLZRLKTDQV-UHFFFAOYSA-
- CS-W002266
- AM20061069
- 2-bromo-4-fluorobenzoate
- InChI=1/C7H4BrFO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H,10,11)
- AB01329757-02
- AC-3909
- MFCD00055370
- EN300-13701
- PS-7895
- 2-Bromo-4-fluorobenzoic acid, 97%
- 4-fluoro-2-bromo-benzoic acid
- AB02279
- 14632-85-0
- 2-bromo-4-fluoro-benzoic Acid
- SCHEMBL111637
- B2887
- 4-FLUORO-2-BROMOBENZOIC ACID
- CB82500551
-
- Inchi: 1S/C7H4BrFO2/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3H,(H,10,11)
- InChI Key: RRKPMLZRLKTDQV-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1C(=O)O)F
Computed Properties
- Exact Mass: 217.93787g/mol
- Monoisotopic Mass: 217.93787g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.3Ų
2-bromo-4-fluorobenzoic Acid Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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